Cas no 68016-05-7 (Pigment Red 245)

• Product Name: Pigment Red 245
• CAS No: 68016-05-7
• MF: C₂₅H₂₀N₄O₄
• MW: 440.450705528259
• MDL: MFCD00071988
• CID: 58683
• PubChem ID: 106380
• Update Time: 2025-06-10

Pigment Red 245 Chemical and Physical Properties

Names and Identifiers

• Pigment Red 245
• (4Z)-4-[(5-carbamoyl-2-methoxyphenyl)hydrazinylidene]-3-oxo-N-phenylnaphthalene-2-carboxamide
• C.I.PIGMENT RED 245(12317)
• 4-((5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDIN-2-YL)METHYL)MORPHOLINE
• 4-((5-(carbamoyl)-2-methoxyphenyl)azo)-3-hydroxy-N-phenylnaphthalene-2-carboxamide
• C.I. 12317
• 2-Naphthalenecarboxamide, 4-((5-(aminocarbonyl)-2-methoxyphenyl)azo)-3-hydroxy-N-phenyl-
• 4-[(5-carbamoyl-2-methoxyphenyl)diazenyl]-3-hydroxy-N-phenylnaphthalene-2-carboxamide
• SCHEMBL11987798
• SCHEMBL16324150
• 4-[2-[5-(Aminocarbonyl)-2-methoxyphenyl]diazenyl]-3-hydroxy-N-phenyl-2-naphthalenecarboxamide
• 68016-05-7
• Y6FQC8FT56
• MFCD00071988
• 2-Naphthalenecarboxamide, 3-hydroxy-4-((2-methoxy-5-phenylcarboxamide)azo)-N-phenyl-
• 2-Naphthalenecarboxamide,4-[[5-(aminocarbonyl)-2-methoxyphenyl]azo]-3-hydroxy-N-phenyl-
• DTXSID0070992
• 2-Naphthalenecarboxamide, 4-[2-[5-(aminocarbonyl)-2-methoxyphenyl]diazenyl]-3-hydroxy-N-phenyl-
• 2-Naphthalenecarboxamide, 4-[[5-(aminocarbonyl)-2-methoxyphenyl]azo]-3-hydroxy-N-phenyl-
• 2-Naphthalenecarboxamide, 3-hydroxy-4-((2-methoxy-5-aminocarbonylphenyl)azo)-N-phenyl-
• N-Phenyl-3-hydroxy-4-((2-methoxy-5-carbamylphenyl)azo)-2-naphthalenecarboxamide
• 2-Naphthalenecarboxamide, 4-(2-(5-(aminocarbonyl)-2-methoxyphenyl)diazenyl)-3-hydroxy-N-phenyl-
• EINECS 268-171-6
• 4-((5-Carbamyl-2-methoxyphenyl)azo)-3-hydroxy-N-phenyl-2-naphthalenecarboxamide
• NS00056132

• MDL： MFCD00071988
• Inchi： 1S/C25H20N4O4/c1-33-21-12-11-16(24(26)31)14-20(21)28-29-22-18-10-6-5-7-15(18)13-19(23(22)30)25(32)27-17-8-3-2-4-9-17/h2-14,30H,1H3,(H2,26,31)(H,27,32)/b29-28+
• InChI Key： ZWPGSNPNNSTONK-ZQHSETAFSA-N
• SMILES： OC1=C(C(NC2C=CC=CC=2)=O)C=C2C=CC=CC2=C1/N=N/C1C=C(C(N)=O)C=CC=1OC

Computed Properties

• Exact Mass: 440.14800
• Monoisotopic Mass: 440.148455
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 817
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 123
• Surface Charge: 0
• Tautomer Count: 22
• XLogP3: 3.5

Experimental Properties

• Density: 1.3±0.0 g/cm3
• Melting Point: 305-309°C
• Boiling Point: 639.5±0.0 °C at 760 mmHg
• Flash Point: 340.5±0.0 °C
• Refractive Index: 1.667
• PSA: 126.37000
• LogP: 6.09390
• Vapor Pressure: 0.0±0.0 mmHg at 25°C

Pigment Red 245 Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at room temperature

Additional information on Pigment Red 245

Pigment Red 245 (CAS No. 68016-05-7): An Overview of Its Properties, Applications, and Recent Research

Pigment Red 245 (CAS No. 68016-05-7) is a widely used organic pigment known for its vibrant red color and excellent stability. This compound belongs to the diketopyrrolopyrrole (DPP) class of pigments, which are renowned for their superior performance in various applications, including coatings, plastics, and printing inks. In this comprehensive overview, we will delve into the chemical properties, applications, and recent research developments surrounding Pigment Red 245.

Chemical Properties: Pigment Red 245 is characterized by its high color strength, excellent lightfastness, and chemical resistance. The molecular structure of Pigment Red 245 consists of a diketopyrrolopyrrole core, which contributes to its robust performance. This pigment is insoluble in water and most organic solvents, making it suitable for use in a wide range of formulations. Additionally, Pigment Red 245 exhibits good heat stability, maintaining its color integrity even at elevated temperatures.

Applications: The versatility of Pigment Red 245 makes it a preferred choice in numerous industries. In the coatings sector, it is used to provide a rich red hue to architectural coatings, automotive paints, and industrial finishes. The pigment's excellent dispersion properties ensure uniform color distribution and improved coating performance. In the plastics industry, Pigment Red 245 is employed to color various thermoplastics and thermosets, enhancing the aesthetic appeal of products while maintaining their physical properties. Furthermore, it is widely used in printing inks for high-quality graphic arts applications, where its lightfastness and color consistency are crucial.

Recent Research Developments: Recent studies have focused on optimizing the performance of Pigment Red 245 through various modifications and formulations. One notable area of research involves the development of surface-treated variants to improve dispersion and compatibility with different media. For instance, a study published in the Journal of Applied Polymer Science explored the use of silane coupling agents to enhance the dispersion stability of Pigment Red 245 in aqueous systems. The results showed significant improvements in both dispersion stability and color performance.

Another area of interest is the environmental impact of pigments like Pigment Red 245. Researchers are investigating more sustainable production methods and evaluating the biodegradability of these compounds. A recent paper in Environmental Science & Technology highlighted the potential for using green chemistry principles to reduce the environmental footprint of pigment production processes. This research underscores the growing importance of sustainability in the chemical industry.

Safety Considerations: While Pigment Red 245 is generally considered safe for industrial use, proper handling and storage practices are essential to ensure workplace safety. It is important to follow recommended guidelines for personal protective equipment (PPE) and ventilation when working with this pigment. Additionally, manufacturers should adhere to relevant regulatory standards to ensure compliance with environmental and health regulations.

Conclusion: Pigment Red 245 (CAS No. 68016-05-7) continues to be a valuable compound in the chemical industry due to its exceptional properties and wide-ranging applications. Ongoing research efforts aim to further enhance its performance and sustainability, ensuring that it remains a preferred choice for manufacturers across various sectors. As new technologies and methodologies emerge, the future outlook for Pigment Red 245 remains promising.